Cas no 1037408-98-2 (3-(3-Bromo-1,2-oxazol-5-yl)-2-acetamidopropanoic acid)

• Product Name: 3-(3-Bromo-1,2-oxazol-5-yl)-2-acetamidopropanoic acid
• CAS No: 1037408-98-2
• MF: C₈H₉BrN₂O₄
• MW: 277.072061300278
• CID: 5843091
• PubChem ID: 335247
• Update Time: 2025-10-24

3-(3-Bromo-1,2-oxazol-5-yl)-2-acetamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-28284837
• 3-(3-bromo-1,2-oxazol-5-yl)-2-acetamidopropanoic acid
• 1037408-98-2
• 3-(3-Bromo-1,2-oxazol-5-yl)-2-acetamidopropanoic acid

• Inchi： 1S/C8H9BrN2O4/c1-4(12)10-6(8(13)14)2-5-3-7(9)11-15-5/h3,6H,2H2,1H3,(H,10,12)(H,13,14)
• InChI Key： OTDLHVIZCJAUQL-UHFFFAOYSA-N
• SMILES： BrC1C=C(CC(C(=O)O)NC(C)=O)ON=1

Computed Properties

• Exact Mass: 275.97457g/mol
• Monoisotopic Mass: 275.97457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 92.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-(3-Bromo-1,2-oxazol-5-yl)-2-acetamidopropanoic acid

Recent Advances in the Study of 3-(3-Bromo-1,2-oxazol-5-yl)-2-acetamidopropanoic acid (CAS: 1037408-98-2)

3-(3-Bromo-1,2-oxazol-5-yl)-2-acetamidopropanoic acid (CAS: 1037408-98-2) is a brominated oxazole derivative that has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by its unique structural features, has been explored for its potential applications in drug discovery, particularly as a building block for the synthesis of novel bioactive molecules. Recent studies have focused on its role in modulating protein-protein interactions and its utility in the development of targeted therapies.

One of the key areas of research involving 3-(3-Bromo-1,2-oxazol-5-yl)-2-acetamidopropanoic acid is its application in the design of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a scaffold for inhibiting specific enzymes involved in inflammatory pathways. The study highlighted the compound's ability to form stable interactions with the active sites of target proteins, thereby reducing inflammatory responses in preclinical models. This finding opens new avenues for the development of anti-inflammatory drugs with improved specificity and reduced side effects.

Another notable advancement is the use of 3-(3-Bromo-1,2-oxazol-5-yl)-2-acetamidopropanoic acid in the synthesis of peptide mimetics. Researchers have leveraged its brominated oxazole moiety to enhance the binding affinity of peptide-based therapeutics. A recent publication in Bioorganic & Medicinal Chemistry Letters reported the successful incorporation of this compound into a peptide sequence, resulting in a significant increase in target engagement and pharmacokinetic stability. This approach holds promise for the development of next-generation peptide drugs with enhanced therapeutic profiles.

In addition to its applications in drug discovery, 3-(3-Bromo-1,2-oxazol-5-yl)-2-acetamidopropanoic acid has also been investigated for its potential in chemical biology tools. A 2022 study in ACS Chemical Biology detailed its use as a photoaffinity probe for labeling and identifying protein targets in complex biological systems. The study demonstrated the compound's ability to covalently bind to target proteins upon photoactivation, enabling the identification of previously unknown protein-ligand interactions. This technique provides a powerful tool for elucidating the mechanisms of action of bioactive compounds.

Despite these promising developments, challenges remain in the optimization of 3-(3-Bromo-1,2-oxazol-5-yl)-2-acetamidopropanoic acid for clinical applications. Issues such as solubility, metabolic stability, and off-target effects need to be addressed through further structural modifications and in-depth pharmacological studies. Ongoing research aims to overcome these limitations by exploring derivatives of the compound with improved physicochemical properties.

In conclusion, 3-(3-Bromo-1,2-oxazol-5-yl)-2-acetamidopropanoic acid (CAS: 1037408-98-2) represents a versatile and valuable compound in the fields of medicinal chemistry and chemical biology. Its unique structural attributes and demonstrated biological activities make it a promising candidate for the development of novel therapeutics and research tools. Future studies will likely focus on expanding its applications and optimizing its properties for clinical translation.